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Introduction

Sniper(abl)-039 is a specific and non-genetic inhibitor of apoptosis protein (IAP)-dependent
protein eraser (SNIPER) that potently induces the degradation of the oncogenic BCR-ABL
fusion protein.[1][2] This molecule is a proteolysis-targeting chimera (PROTAC), a
heterobifunctional molecule that consists of a ligand for the target protein connected by a linker
to a ligand for an E3 ubiquitin ligase.[3] In the case of Sniper(abl)-039, the ABL kinase inhibitor
Dasatinib is linked to a derivative of the IAP ligand LCL161.[1][4][5] This unique construction
facilitates the recruitment of the cellular inhibitor of apoptosis protein 1 (clAP1) and X-linked
inhibitor of apoptosis protein (XIAP) to the BCR-ABL protein, leading to its ubiquitination and
subsequent degradation by the proteasome.[2][6] These application notes provide detailed
protocols for the preparation of Sniper(abl)-039 stock solutions for in vitro studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for Sniper(abl)-039.
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Property Value Reference
Molecular Formula Cs4HesCIN1109S2 [1][7]
Molecular Weight 1114.77 g/mol [11[7]

CAS Number 2222354-29-0 [11[7]

DCso for BCR-ABL 10 nM [1][4][8]
ICso for ABL 0.54 nM [1][4]1[8]
ICso for clAP1 10 nM [1][4118]
ICso for clAP2 12 nM [11[41[8]
ICs0 for XIAP 50 nM [1](418]
Solubility Soluble in DMSO [9][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sniper(abl)-039
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Sniper(abl)-039 in
dimethyl sulfoxide (DMSO).

Materials:

Sniper(abl)-039 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Vortex mixer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing the Compound: Accurately weigh out 1 mg of Sniper(abl)-039 powder. Due to the
small mass, it is recommended to use a microbalance.

e Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of
Sniper(abl)-039 (MW = 1114.77 g/mol ), the required volume of DMSO can be calculated as
follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (L) =0.001 g/ (0.010 mol/L * 1114.77 g/mol ) = 0.0000897 L
o Volume (uL) =89.7 uL

e Dissolving the Compound:

o Add 89.7 uL of sterile DMSO to the microcentrifuge tube containing the 1 mg of
Sniper(abl)-039.

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a
37°C water bath can be used to aid dissolution if necessary.[10] Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 5-10 pL) in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for long-term storage (months to years).[9] For short-term
storage (days to weeks), aliquots can be kept at 4°C.[9]

Visualizations
Signaling Pathway of Sniper(abl)-039 Action
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Sniper(abl)-039 Mediated Degradation

CIAPLXIAP Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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